Cas no 1805153-33-6 (Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805153-33-6
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4856529
• Update Time: 2025-07-17

Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-16-9(15)4-2-6(13)14-5(3-12)7(4)8(10)11/h2,8H,3,12H2,1H3,(H2,13,14)
• InChI Key： BAMJPZVOQLHCBQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(N)N=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -0.1
• Topological Polar Surface Area: 91.2

Additional information on Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805153-33-6)

Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805153-33-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, an aminomethyl side chain, and a difluoromethyl substituent, which contribute to its reactivity and versatility in synthetic applications. Its molecular structure makes it a valuable intermediate for developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical for modern drug design. Researchers are actively exploring compounds like Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate to address challenges in targeting enzyme inhibition and receptor modulation. Recent studies highlight its potential in creating kinase inhibitors and antimicrobial agents, aligning with the industry's focus on combating antibiotic resistance and chronic diseases.

In agrochemical applications, the difluoromethyl moiety in this compound has drawn attention for its role in developing next-generation pesticides and herbicides. As sustainability becomes a key concern, the demand for eco-friendly crop protection solutions has surged, making fluorinated pyridines a hotspot for innovation. The compound's ability to act as a building block for selective agrochemicals positions it as a candidate for addressing food security challenges.

Synthetic methodologies for CAS 1805153-33-6 often involve multi-step reactions, including nucleophilic substitution and catalytic hydrogenation. Optimizing these processes is a current research focus, particularly in achieving higher yields and greener synthesis routes. The compound's solubility in polar organic solvents and its stability under controlled conditions further enhance its practicality in industrial-scale production.

From a commercial perspective, Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate is gaining traction in specialty chemical markets. Suppliers and manufacturers are increasingly listing this compound in catalogs targeting pharmaceutical intermediates and R&D chemicals, reflecting its rising demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with industry standards.

Emerging trends in precision medicine and green chemistry are likely to drive further interest in this compound. Its structural motifs align with the search for low-toxicity scaffolds in drug development, while its synthetic adaptability supports the principles of atom economy. As regulatory frameworks evolve, compounds like CAS 1805153-33-6 will play a pivotal role in bridging innovation with compliance.

For researchers and industry professionals, understanding the structure-activity relationships of this pyridine derivative is essential. Computational modeling and QSAR studies are being leveraged to predict its interactions with biological targets, reducing experimental trial-and-error. Collaborative efforts between academia and industry are expected to unlock new applications, particularly in personalized therapeutics and sustainable agriculture.

In summary, Methyl 6-amino-2-(aminomethyl)-3-(difluoromethyl)pyridine-4-carboxylate represents a convergence of chemical innovation and practical utility. Its multifaceted applications underscore its importance in advancing both human health and environmental stewardship, making it a compound to watch in the coming years.